sodium;2,3-dichlorobenzoate

• IUPAC Name: sodium;2,3-dichlorobenzoate
• InChI: InChI=1S/C7H4Cl2O2.Na/c8-5-3-1-2-4(6(5)9)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key: LEWSUBAQHLVATO-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)[O-].[Na+]
• Molecular Formula: C7H3Cl2NaO2
• Molecular Weight: 212.99 g/mol

Description

The compound with the identifier sodium;2,3-dichlorobenzoate is a chemical entity with unique properties and applications. It is important to understand its structure, synthesis, reactions, and applications to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;2,3-dichlorobenzoate involves specific chemical reactions and conditions. The exact synthetic routes and reaction conditions are typically detailed in scientific literature and patents. These methods often involve multiple steps, including the use of catalysts, solvents, and specific temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical processes that are optimized for efficiency and yield. These methods often use continuous flow reactors, automated systems, and stringent quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

sodium;2,3-dichlorobenzoate can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Catalysts: Such as palladium on carbon or platinum.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated compounds.

Scientific Research Applications

sodium;2,3-dichlorobenzoate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: It may be used in biological assays and experiments to study its effects on biological systems.

Medicine: It could have potential therapeutic applications, depending on its biological activity and mechanism of action.

Industry: It may be used in the production of pharmaceuticals, agrochemicals, or other industrial products.

Mechanism of Action

The mechanism of action of sodium;2,3-dichlorobenzoate involves its interaction with specific molecular targets and pathways. This interaction can lead to various biological effects, depending on the nature of the compound and the target. The exact mechanism of action is often studied using biochemical assays, molecular modeling, and other advanced techniques.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to sodium;2,3-dichlorobenzoate can be identified based on their chemical structure and properties. These compounds may include:

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

Uniqueness

This compound may have unique properties or applications that distinguish it from similar compounds. These unique features could include its specific reactivity, biological activity, or industrial utility.